(2-Bromo-5-fluoro-4-hydroxymethylphenyl)-methanol

• Molecular Formula: C8H8BrFO2
• Molecular Weight: 235.05 g/mol
• IUPAC Name: [2-bromo-5-fluoro-4-(hydroxymethyl)phenyl]methanol
• InChI: InChI=1S/C8H8BrFO2/c9-7-1-6(4-12)8(10)2-5(7)3-11/h1-2,11-12H,3-4H2
• InChI Key: HCPXUWNAFSYRGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)CO)Br)CO

Description

(2-Bromo-5-fluoro-4-hydroxymethylphenyl)-methanol is a useful research compound. Its molecular formula is C8H8BrFO2 and its molecular weight is 235.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-2-fluoro-4-hydroxymethyl-benzaldehyde (604.3 mg, 2.59 mmol) was dissolved in methanol (5 mL). To the resultant solution was added sodium borohydride (98.1 mg, 2.59 mmol) at 0° C. After stirring for 10 minutes, about 3 mL of methanol was removed by distillation. Water was added to the solution, and the resultant mixture was extracted with ethyl acetate. The organic layer was concentrated under reduced pressure. The resulting residue was purified by silica gel flash column chromatography (developing solution methanol:dichloromethane (3:100)), to thereby obtain the titled compound (247.3 mg, 43%).